![molecular formula C24H38N2O3 B6131641 4-[({3-[3-(1-azepanyl)-2-hydroxypropoxy]benzyl}amino)methyl]-1,6-heptadien-4-ol](/img/structure/B6131641.png)
4-[({3-[3-(1-azepanyl)-2-hydroxypropoxy]benzyl}amino)methyl]-1,6-heptadien-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[({3-[3-(1-azepanyl)-2-hydroxypropoxy]benzyl}amino)methyl]-1,6-heptadien-4-ol is a chemical compound that has gained a lot of attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as "compound X" and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of compound X is not fully understood, but it is thought to act as a partial agonist of the GPCR it targets. This means that it activates the receptor, but not to the same extent as the endogenous ligand. The downstream effects of GPCR activation by compound X are also not fully understood, but they are thought to involve activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. In addition to its ability to selectively activate a specific GPCR, it has also been shown to modulate the activity of other GPCRs. It has been suggested that compound X may have potential therapeutic applications in conditions such as hypertension and heart failure.
Advantages and Limitations for Lab Experiments
One of the main advantages of using compound X in lab experiments is its selectivity for a specific GPCR. This allows researchers to study the downstream effects of GPCR activation without the confounding effects of activation of other GPCRs. However, one limitation of using compound X is its complex synthesis method, which may limit its availability and increase its cost.
Future Directions
There are several potential future directions for research on compound X. One direction is to further elucidate its mechanism of action and downstream effects. Another direction is to explore its potential therapeutic applications in conditions such as hypertension and heart failure. Additionally, there may be other GPCRs that compound X could selectively activate, which could lead to the development of new tools for studying cellular signaling.
Synthesis Methods
The synthesis method of compound X is a complex process that involves several steps. The first step is the synthesis of 3-(1-azepanyl)-2-hydroxypropyl bromide, which is then reacted with 3-(4-hydroxyphenyl)propylamine to form 3-[3-(1-azepanyl)-2-hydroxypropoxy]benzylamine. This intermediate is then reacted with 4-(chloromethyl)-1,6-heptadiene to form compound X.
Scientific Research Applications
Compound X has several potential scientific research applications. One of the most promising applications is as a tool for studying G protein-coupled receptor (GPCR) signaling pathways. GPCRs are a family of membrane proteins that play a crucial role in cellular signaling and are the target of many drugs. Compound X has been shown to selectively activate a specific GPCR, making it a valuable tool for studying the downstream effects of GPCR activation.
Properties
IUPAC Name |
4-[[[3-[3-(azepan-1-yl)-2-hydroxypropoxy]phenyl]methylamino]methyl]hepta-1,6-dien-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H38N2O3/c1-3-12-24(28,13-4-2)20-25-17-21-10-9-11-23(16-21)29-19-22(27)18-26-14-7-5-6-8-15-26/h3-4,9-11,16,22,25,27-28H,1-2,5-8,12-15,17-20H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAOSYWRPKLUIPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC(CC=C)(CNCC1=CC(=CC=C1)OCC(CN2CCCCCC2)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H38N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.